4-Fluoro-5-formyl-2-methoxy-benzonitrile

• CAS RN: 473417-49-1
• Molecular Formula: C9H6FNO2
• Molecular Weight: 179.15 g/mol
• IUPAC Name: 4-fluoro-5-formyl-2-methoxybenzonitrile
• InChI: InChI=1S/C9H6FNO2/c1-13-9-3-8(10)7(5-12)2-6(9)4-11/h2-3,5H,1H3
• InChI Key: UXTIFZBNFHYNNX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)F)C=O)C#N

Description

4-Fluoro-5-formyl-2-methoxy-benzonitrile is a useful research compound. Its molecular formula is C9H6FNO2 and its molecular weight is 179.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.33 g of 5-bromo-2-fluoro-4-methoxy-benzaldehyde was dissolved in 73 ml of 1-methyl-2-pyrrolidone, 2.46 g of copper cyanide was added under stirring at 180° C. for 5.5 hours. After cooling to room temperature, water was added to the reaction mixture. The mixture was extracted with ethyl acetate and filtered through Celite. Then, the resulting organic layer was washed with water and brine, dried over magnesium sulfate and the solvent was evaporated. The residue was purified and separated by silica gel column chromatography, to give 0.983 g of the title compound as pale yellow crystals.